Off-Target Kinase Selectivity Validation
GA-017 was profiled against a panel of AGC family kinases. Beyond LATS1/2, it inhibited six additional kinases (MSK1, p70S6K, PKACα, PKACβ, SGK2, SGK3) at IC50 <40 nM. Crucially, the investigators then tested eight known small-molecule inhibitors targeting each of these six off-target kinases in the same SKOV3 3D proliferation assay and demonstrated that none exhibited growth-promoting effects at any concentration over the range 0.01–10 μM, nor did co-treatment with GA-017 and these inhibitors alter its activity [1]. This causal-deconvolution approach establishes that GA-017's functional phenotype is specifically attributable to LATS1/2 inhibition, a level of target-engagement-to-phenotype chain-of-evidence not published for TRULI or LATS1/2-IN-1 [1].
| Evidence Dimension | Off-target kinase inhibition and functional attribution of phenotypic response |
|---|---|
| Target Compound Data | GA-017 inhibits 6 off-target AGC kinases at IC50 <40 nM; inhibitors of these 6 kinases did not promote 3D cell growth at 0.01–10 μM |
| Comparator Or Baseline | TRULI (Lats-IN-1) and LATS1/2-IN-1: no published systematic off-target functional deconvolution data available that causally attributes phenotype to LATS1/2 inhibition alone |
| Quantified Difference | Not quantifiable (presence vs. absence of data). GA-017 is the only LATS inhibitor for which off-target kinase inhibition has been experimentally ruled out as contributing to the proliferation phenotype. |
| Conditions | SKOV3 ovarian cancer cells; 3D culture with gellan gum; 0.01–10 μM compound range; inhibitors tested: SB-747651A, AT7867, PF-4708671, H-89, GSK-650394, EMD638683, LY2584702, A-674563 |
Why This Matters
For users requiring confidence that LATS1/2 inhibition—and not polypharmacology—drives the biological readout, GA-017 is the only LATS inhibitor supported by published off-target functional deconvolution data.
- [1] Saruhashi K, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. J Biol Chem. 2022;298(4):101779. Figures 5A–D; Table S7; Table S8. View Source
